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Compound of Interest

1-Methyl-2-
Compound Name: , ,
oxocyclohexanecarboxylic acid
CAS No.: 152212-15-2

Cat. No.: B117847

Get Quote

\ J

The Elusive Intermediate: Stability, Synthesis, and
Applications[1][2]
Core Identification & CAS Registry

The direct isolation of 1-Methyl-2-oxocyclohexanecarboxylic acid is chemically challenging
due to its inherent instability as a

-keto acid. In commercial and research contexts, it is almost exclusively handled as its methyl
ester or generated in situ.

Identity Matrix
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Chemical Entity CAS Number Molecular Formula  Status

Unstable /
1-Methyl-2-

Transient(Prone to
oxocyclohexanecarbo 152212-62-9

_ _ spontaneous

xylic acid .
decarboxylation)

Methyl 1-methyl-2- Stable /
oxocyclohexanecarbo  7500-91-6 Commercial(Primary
xylate synthetic precursor)
Ethyl 1-methyl-2-
oxocyclohexanecarbo  5453-94-1 Stable Alternative

xylate

Critical Note: Researchers searching for "1-Methyl-2-oxocyclohexanecarboxylic acid” for
procurement should invariably source the Methyl Ester (CAS 7500-91-6). The free acid exists

primarily as a kinetic intermediate.

Chemical Core: The Instability Mechanism

The defining characteristic of 1-Methyl-2-oxocyclohexanecarboxylic acid is its susceptibility
to thermal decarboxylation. Unlike standard carboxylic acids, the presence of a ketone at the

-position facilitates a low-energy pathway for
loss.

The Decarboxylation Pathway

The reaction proceeds through a concerted six-membered cyclic transition state.[1] This
mechanism explains why the acid cannot be stored and must be used immediately upon
generation.
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Figure 1: The thermal decarboxylation mechanism of

-keto acids via a concerted cyclic transition state.

Synthesis & Experimental Protocols

Since the free acid is unstable, the standard workflow involves synthesizing the Methyl Ester
and hydrolyzing it only when the acid moiety is required for immediate reaction (e.g.,
decarboxylative alkylation).

Protocol A: Synthesis of Methyl 1-methyl-2-
oxocyclohexanecarboxylate (CAS 7500-91-6)

This protocol utilizes the thermodynamic alkylation of the

-keto ester.

Reagents:
» Methyl 2-oxocyclohexanecarboxylate (CAS 41302-34-5)[2][3][4]
¢ Methyl lodide (

)

e Sodium Hydride (

)I2]
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e Solvent: Anhydrous THF or DMF

Step-by-Step Methodology:

Deprotonation: In a flame-dried flask under

, suspend

(1.1 eq) in anhydrous THF at

o Addition: Dropwise add Methyl 2-oxocyclohexanecarboxylate (1.0 eq). Evolution of

gas will be observed. Stir for 30 min until gas evolution ceases.

o Alkylation: Add Methyl lodide (1.2 eq) dropwise. The quaternary center at C1 prevents O-
alkylation, favoring C-alkylation.

e Reaction: Allow to warm to room temperature and stir for 3—12 hours.

e Workup: Quench with saturated

. Extract with
. Dry over

and concentrate.

Purification: Distill under reduced pressure to obtain the clear liquid ester (CAS 7500-91-6).
Protocol B: In Situ Generation of the Acid

Objective: To generate the acid for kinetic studies or immediate decarboxylation.

o Dissolve the methyl ester (CAS 7500-91-6) in

(3:1).

e Add 1.0 eq of
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at

 Stir for 1 hour (monitor by TLC for disappearance of ester).
 Critical Step: Carefully acidify with cold 1M

to pH 3 at

o Usage: Extract immediately into cold ether and use within minutes. Do not apply heat.

Applications in Drug Development

The 1-methyl-2-oxocyclohexanecarboxylic scaffold is a vital intermediate in the synthesis of
complex alkaloids and pharmaceutical agents.

Key Application Areas

e Huperzine A Analogs: The scaffold serves as a B-ring precursor in the total synthesis of
Huperzine A, a potent acetylcholinesterase inhibitor used in Alzheimer's research.

* TRPAL Antagonists: Derivatives of the acid are used to synthesize antagonists for the
TRPAL ion channel, a target for pain and respiratory diseases.[2]

o Stereoselective Alkylation: The methyl ester allows for the introduction of chirality at the
quaternary carbon, a difficult motif to construct in medicinal chemistry.
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Figure 2: Synthetic utility of the 1-methyl-2-oxocyclohexanecarboxylate scaffold.

Safety & Handling

Decarboxylation Risk: The free acid releases

gas.[1] Sealed containers of the acidified product may pressurize and burst if left at room
temperature.

Storage: Store the methyl ester at 2—-8°C. If the free acid is isolated, store at -80°C.

Toxicity: Treat as a general irritant. Standard PPE (gloves, goggles, fume hood) is required
during the alkylation step involving Methyl lodide (a suspected carcinogen).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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